Cas no 1782813-08-4 (2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid)
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1782813-08-4
- 2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid
- EN300-1836297
-
- Inchi: 1S/C7H9NO3/c9-6(7(10)11)4-5-2-1-3-8-5/h1-3,6,8-9H,4H2,(H,10,11)
- InChI Key: PGKYTAXGOZTPGT-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)CC1=CC=CN1
Computed Properties
- Exact Mass: 155.058243149g/mol
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 73.3Ų
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836297-0.05g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1836297-0.1g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1836297-0.25g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1836297-0.5g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1836297-1.0g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1836297-2.5g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1836297-5.0g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 5g |
$3728.0 | 2023-06-01 | ||
| Enamine | EN300-1836297-10.0g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 10g |
$5528.0 | 2023-06-01 | ||
| Enamine | EN300-1836297-1g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1836297-5g |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid |
1782813-08-4 | 5g |
$3728.0 | 2023-09-19 |
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid
Comprehensive Overview of 2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid (CAS No. 1782813-08-4): Properties, Applications, and Research Insights
2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid (CAS No. 1782813-08-4) is a structurally unique organic compound gaining attention in pharmaceutical and biochemical research due to its hybrid pyrrole and hydroxy acid functionalities. This molecule combines a pyrrol-2-yl moiety with a 2-hydroxypropanoic acid backbone, offering versatile reactivity and potential applications in drug discovery, enzyme inhibition, and metabolic pathway modulation. Researchers are increasingly exploring its role as a bioactive scaffold in designing novel therapeutic agents.
The compound's hydrogen-bonding capacity from its hydroxyl group and carboxylic acid functionality makes it a candidate for molecular recognition studies. Recent publications highlight its potential in targeting inflammatory markers and oxidative stress pathways, aligning with current trends in anti-aging research and nutraceutical development. Its pyrrole ring system shares structural similarities with porphyrin precursors, suggesting possible applications in photosensitizer design for photodynamic therapy.
From a synthetic chemistry perspective, 1782813-08-4 serves as a valuable chiral building block due to its stereogenic center at the 2-position. The compound's logP value and water solubility profile (enhanced by its polar groups) make it particularly interesting for medicinal chemistry optimization projects. Computational studies indicate favorable ADME properties, with particular attention to its membrane permeability and metabolic stability in preclinical models.
In material science, derivatives of 2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid show promise as ligands for metal-organic frameworks (MOFs) and biodegradable polymers. The pyrrole nitrogen can coordinate transition metals, while the carboxylate group enables polymerization reactions. These applications resonate with the growing demand for sustainable materials and green chemistry solutions, frequently searched topics in academic and industrial circles.
Analytical characterization of CAS No. 1782813-08-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy (particularly 1H and 13C). The compound's UV-Vis absorption spectrum shows distinctive peaks attributable to the pyrrole π-conjugation system, useful for quantitative detection in complex matrices. Stability studies under various pH conditions reveal optimal storage parameters for research applications.
Emerging patent literature describes 1782813-08-4 derivatives as modulators of cellular signaling pathways, particularly those involving kinase enzymes and GPCR targets. This aligns with current drug discovery trends focusing on precision medicine and personalized therapeutics – highly searched keywords in biomedical databases. The compound's potential synergistic effects with existing antimicrobial agents is another active research area.
From a safety perspective, preliminary toxicological data suggest favorable in vitro cytotoxicity profiles for 2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid at physiological concentrations. However, researchers emphasize the need for comprehensive ADMET profiling before clinical translation. The compound's biodegradation pathways are currently under investigation using advanced mass spectrometry imaging techniques.
The commercial availability of CAS 1782813-08-4 from specialty chemical suppliers has increased significantly since 2020, reflecting growing research interest. Current pricing trends and bulk synthesis protocols are frequently queried in chemical procurement platforms. Analytical standards with ≥98% purity (verified by chromatographic methods) are essential for reproducible biological studies.
Future research directions for this compound include exploration of its enantioselective synthesis, development of prodrug formulations, and investigation of its structure-activity relationships against emerging therapeutic targets. The scientific community particularly anticipates studies on its potential neuroprotective effects and gut microbiome interactions – both trending topics in life sciences research.
1782813-08-4 (2-hydroxy-3-(1H-pyrrol-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)